Cas no 253426-66-3 (Phenylmethyl N-[1-(phenylsulfonyl)octyl]carbamate)

• Product Name: Phenylmethyl N-[1-(phenylsulfonyl)octyl]carbamate
• CAS No: 253426-66-3
• MF: C₂₂H₂₉NO₄S
• MW: 403.534965276718
• CID: 2837876
• PubChem ID: 10644868
• Update Time: 2025-04-21

Phenylmethyl N-[1-(phenylsulfonyl)octyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Phenylmethyl N-(1-(phenylsulfonyl)octyl)carbamate
• Carbamic acid, [1-(phenylsulfonyl)octyl]-, phenylmethyl ester
• Phenylmethyl N-[1-(phenylsulfonyl)octyl]carbamate
• DTXSID60442927
• 253426-66-3

• Inchi： 1S/C22H29NO4S/c1-2-3-4-5-12-17-21(28(25,26)20-15-10-7-11-16-20)23-22(24)27-18-19-13-8-6-9-14-19/h6-11,13-16,21H,2-5,12,17-18H2,1H3,(H,23,24)
• InChI Key： RDMWKLGZGNBVKV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C(CCCCCCC)NC(=O)OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 403.18172958Da
• Monoisotopic Mass: 403.18172958Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 12
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 80.9Ų